Cas no 101655-92-9 (Quinine Di-N-oxide)

• Product Name: Quinine Di-N-oxide
• CAS No: 101655-92-9
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 124712
• Update Time: 2025-09-24

Quinine Di-N-oxide Chemical and Physical Properties

Names and Identifiers

• Cinchonan-9-ol,6'-methoxy-, 1,1'-dioxide, (8a,9R)- (9CI)
• Quinine Di-N-oxide
• (2S,4S,8R)-2-((R)-hydroxy(6-methoxy-1-oxidoquinolin-4-yl)methyl)-8-vinylquinuclidine 1-oxide
• Quinine N,N'-Dioxide
• (8a,9R)-6'-Methoxy-cinchonan-9-ol 1,1'-Dioxide
• (R)-[(2S,5R)-5-ethenyl-1-oxido-1-azoniabicyclo[2.2.2]octan-2-yl]-(6-methoxy-1-oxidoquinolin-1-ium-4-yl)methanol

• Inchi： 1S/C20H24N2O4/c1-3-13-12-22(25)9-7-14(13)10-19(22)20(23)16-6-8-21(24)18-5-4-15(26-2)11-17(16)18/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3/t13-,14?,19-,20+,22?/m0/s1
• InChI Key： BTIIQUQYRAFYJP-RMWGNABNSA-N
• SMILES： [O-][N+]12CCC([C@@H](C=C)C1)C[C@H]2[C@@H](C1C=C[N+](=C2C=CC(=CC=12)OC)[O-])O

Computed Properties

• Exact Mass: 356.17400

Experimental Properties

• Melting Point: 137-142°C
• PSA: 84.35000
• LogP: 3.17810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids

Additional information on Quinine Di-N-oxide

Quinine Di-N-oxide (CAS No. 101655-92-9): A Comprehensive Overview

Quinine Di-N-oxide (CAS No. 101655-92-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential applications. This compound is a derivative of quinine, a well-known alkaloid with a long history of use in the treatment of malaria. The introduction of the di-N-oxide functionality to the quinine molecule has led to the development of a compound with enhanced stability and potentially improved pharmacological properties.

The chemical structure of Quinine Di-N-oxide is characterized by the presence of two nitrogen oxide groups, which significantly alter its chemical behavior compared to its parent compound, quinine. This modification can influence various aspects of the molecule, including its solubility, reactivity, and biological activity. Recent studies have focused on understanding these changes and their implications for drug development.

In terms of its synthesis, Quinine Di-N-oxide can be prepared through a series of well-defined chemical reactions. One common approach involves the oxidation of quinine using an appropriate oxidizing agent, such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA). The choice of oxidizing agent and reaction conditions can significantly impact the yield and purity of the final product. Researchers have optimized these conditions to achieve high yields and minimize by-products, making the synthesis process more efficient and scalable.

The pharmacological properties of Quinine Di-N-oxide have been extensively studied in recent years. Initial in vitro studies have shown that this compound exhibits potent antimalarial activity against Plasmodium falciparum, one of the most virulent species causing malaria. These findings suggest that Quinine Di-N-oxide could be a valuable candidate for the development of new antimalarial drugs. Additionally, preliminary studies have indicated that it may have activity against other parasitic infections, broadening its potential therapeutic applications.

Beyond its antiparasitic properties, Quinine Di-N-oxide has also shown promise in other areas of medicinal chemistry. For instance, it has been investigated for its potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and dengue viruses. This dual activity against both parasitic and viral pathogens makes it an intriguing molecule for further research and development.

The safety profile of Quinine Di-N-oxide is another critical aspect that has been evaluated in preclinical studies. While quinine itself is known to have some side effects, such as cinchonism (a syndrome characterized by tinnitus, headache, and nausea), early data suggest that the di-N-oxide derivative may have a more favorable safety profile. Further clinical trials are needed to fully assess its safety and efficacy in human subjects.

In addition to its therapeutic potential, Quinine Di-N-oxide has also been explored for its use in analytical chemistry. Its unique spectroscopic properties make it a useful tool for various analytical techniques, such as UV-visible spectroscopy and mass spectrometry. These applications can aid in the development of new analytical methods for detecting and quantifying this compound in complex matrices.

The environmental impact of Quinine Di-N-oxide is another area of interest. As with any pharmaceutical compound, it is important to consider its fate in the environment once it is released through wastewater or other means. Preliminary studies suggest that it may be biodegradable under certain conditions, but more research is needed to fully understand its environmental behavior.

In conclusion, Quinine Di-N-oxide (CAS No. 101655-92-9) is a promising compound with a wide range of potential applications in medicinal chemistry and analytical chemistry. Its unique chemical structure and enhanced properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action, safety profile, and environmental impact, paving the way for its potential use in various therapeutic settings.